Cas no 1803777-98-1 (4-Difluoromethoxy-3,5-dimethylanisole)

• Product Name: 4-Difluoromethoxy-3,5-dimethylanisole
• CAS No: 1803777-98-1
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 5001888
• Update Time: 2025-06-07

4-Difluoromethoxy-3,5-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-3,5-dimethylanisole

• Inchi： 1S/C10H12F2O2/c1-6-4-8(13-3)5-7(2)9(6)14-10(11)12/h4-5,10H,1-3H3
• InChI Key： AHTQEDVBXMWXEN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC(=CC=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5

Additional information on 4-Difluoromethoxy-3,5-dimethylanisole

Introduction to 4-Difluoromethoxy-3,5-dimethylanisole (CAS No. 1803777-98-1)

4-Difluoromethoxy-3,5-dimethylanisole, identified by the Chemical Abstracts Service Number (CAS No.) 1803777-98-1, is a fluorinated aromatic ether with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of anisole derivatives, characterized by the presence of a methoxy group and two methyl substituents at the 3 and 5 positions of the benzene ring, further modified by difluoromethoxy functionality. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The introduction of fluorine atoms into the aromatic ring system enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. The 4-difluoromethoxy group, in particular, imparts unique electronic properties that can influence both binding affinity and pharmacokinetic profiles. This has led to increasing interest in such derivatives for their applications in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between 4-difluoromethoxy-3,5-dimethylanisole and biological targets. Molecular modeling studies suggest that this compound may exhibit binding properties relevant to enzyme inhibition and receptor modulation. These findings are particularly intriguing given the growing demand for selective modulators in therapeutic areas such as oncology and neurology.

In the realm of drug discovery, fluorinated aromatic compounds like 4-difluoromethoxy-3,5-dimethylanisole have been explored for their ability to enhance drug-like properties. The presence of fluorine atoms can improve binding affinity by increasing hydrophobic interactions and reducing conformational flexibility. Additionally, the electron-withdrawing nature of fluorine can fine-tune the electronic distribution within the molecule, influencing its reactivity and interaction with biological systems.

One notable application of 4-Difluoromethoxy-3,5-dimethylanisole is in the synthesis of kinase inhibitors. Kinases are a key family of enzymes involved in signal transduction pathways, making them attractive targets for therapeutic intervention. The structural motif present in this compound has been shown to mimic natural substrates or inhibitors, providing a scaffold for designing potent kinase modulators. Preliminary studies indicate that derivatives of this compound may exhibit selectivity against certain kinases, which could minimize off-target effects.

The agrochemical industry has also shown interest in fluorinated anisoles due to their potential as intermediates in pesticide and herbicide formulations. The enhanced stability provided by fluorine atoms can improve the durability of agrochemical products under environmental conditions. Furthermore, the unique electronic properties of these compounds may enable novel mechanisms of action against resistant pests.

Synthetic methodologies for preparing 4-Difluoromethoxy-3,5-dimethylanisole have been refined over recent years, allowing for scalable production under controlled conditions. Traditional approaches often involve multi-step sequences involving halogenation, methylation, and etherification reactions. However, modern synthetic strategies have focused on optimizing these steps to improve yield and reduce waste. Transition-metal-catalyzed reactions have emerged as particularly effective tools for constructing complex aryl ethers like this one.

The biological activity of 4-Difluoromethoxy-3,5-dimethylanisole has been evaluated in several preclinical models. While comprehensive toxicological data is still being generated, early studies suggest that this compound exhibits low toxicity at relevant doses. This makes it a promising candidate for further development into a lead compound or intermediate for more advanced molecules.

The role of computational tools in analyzing compounds like 4-Difluoromethoxy-3,5-dimethylanisole cannot be overstated. High-throughput virtual screening (HTVS) has allowed researchers to rapidly assess thousands of compounds for potential activity against various targets. By integrating experimental data with computational predictions, scientists can prioritize candidates more efficiently than ever before.

Future directions in research on 4-Difluoromethoxy-3,5-dimethylanisole may include exploring its derivatives for additional therapeutic applications. By modifying other functional groups or introducing new substituents at different positions on the aromatic ring, chemists can generate libraries of compounds with tailored properties. Such libraries are essential for identifying novel bioactivities and optimizing drug candidates.

The synthesis and characterization of 4-Difluoromethoxy-3,5-dimethylanisole also contribute to broader advancements in organic chemistry education and research training. Students and researchers alike benefit from studying well-defined molecules like this one to understand reaction mechanisms and synthetic strategies that are applicable across many fields.